Cas no 1150114-26-3 (4-Bromo-N-(tert-butyl)-5-fluoro-2-nitroaniline)

• Product Name: 4-Bromo-N-(tert-butyl)-5-fluoro-2-nitroaniline
• CAS No: 1150114-26-3
• MF: C₁₀H₁₂BrFN₂O₂
• MW: 291.116885185242
• CID: 856365
• PubChem ID: 46739495
• Update Time: 2025-04-19

4-Bromo-N-(tert-butyl)-5-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(tert-butyl)-5-fluoro-2-nitroaniline
• 5-Bromo-2-(t-butylamino)-4-fluoro-1-nitrobenzene
• 4-bromo-N-tert-butyl-5-fluoro-2-nitroaniline
• DTXSID80675098
• MFCD12025955
• AKOS015833984
• 5-Bromo-2-(tert-butylamino)-4-fluoro-1-nitrobenzene
• BS-19323
• Benzenamine, 4-bromo-N-(1,1-dimethylethyl)-5-fluoro-2-nitro-
• CS-0441365
• 1150114-26-3

• MDL： MFCD12025955
• Inchi： 1S/C10H12BrFN2O2/c1-10(2,3)13-8-5-7(12)6(11)4-9(8)14(15)16/h4-5,13H,1-3H3
• InChI Key： HNSIZDZRAOLNCA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])NC(C)(C)C)F

Computed Properties

• Exact Mass: 290.00700
• Monoisotopic Mass: 290.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 4.30300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes